2-Methyl-2,3-dihydro-1H-phenothiazin-4(10H)-one

• CAS No.: 57750-46-6
• Molecular Formula: C13H13NOS
• Molecular Weight: 231.32 g/mol
• IUPAC Name: 2-methyl-1,2,3,10-tetrahydrophenothiazin-4-one
• InChI: InChI=1S/C13H13NOS/c1-8-6-10-13(11(15)7-8)16-12-5-3-2-4-9(12)14-10/h2-5,8,14H,6-7H2,1H3
• InChI Key: NCESZJDHEIYVMB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(=O)C1)SC3=CC=CC=C3N2

Description

2-Methyl-2,3-dihydro-1H-phenothiazin-4(10H)-one is a useful research compound. Its molecular formula is C13H13NOS and its molecular weight is 231.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ter butyl 6-methyl-2,4-dioxocyclohexane-1-carboxylate, 7c (3.09 g, 13.7 mmole) and 2-aminothiophenol, 6 (X=H, 1.71 g, 13.7 mmole) in DMSO (10 mL) is placed in a preheated heating mantle. The reaction mixture is stirred and refluxed for 0.5 h. Upon cooling, the reaction mixture forms a solid. The crystals are filtered and the remaining mother liquid is poured into cold water, whereupon further precipitation occurs. Each precipitate was separately recrystallized twice from MeOH and proves to be identical. An analytical sample of 4d, (R=H), mp 278° C. occurs as light orange crystals; yield: 0.46 g (15.4%).